7-Bromo-5-formyl-2,3-dimethoxy-quinoxaline

• Molecular Formula: C11H9BrN2O3
• Molecular Weight: 297.10 g/mol
• IUPAC Name: 7-bromo-2,3-dimethoxyquinoxaline-5-carbaldehyde
• InChI: InChI=1S/C11H9BrN2O3/c1-16-10-11(17-2)14-9-6(5-15)3-7(12)4-8(9)13-10/h3-5H,1-2H3
• InChI Key: VJEIGKGDNHGYNW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=CC(=CC(=C2N=C1OC)C=O)Br

Description

7-Bromo-5-formyl-2,3-dimethoxy-quinoxaline is a useful research compound. Its molecular formula is C11H9BrN2O3 and its molecular weight is 297.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.38 g (60 mmol) of sodium are dissolved in portions, at 0° C. under N2, in 200 ml of methanol. At 0° C., 5.85 ml (65 mmol) of 2-nitropropane are added dropwise. 18.1 g (50 mmol) of 5-(bromomethyl)-7-bromo-2,3-dimethoxy-quinoxaline are then added. The beige suspension is heated to reflux and stirred for 1 hour. The reaction mixture is poured onto 600 ml of water and the methanol is distilled off. The residue is extracted twice with ethyl acetate, and the organic phases are dried over sodium sulfate and filtered with suction. The filtrate is concentrated and the residue is dried under a high vacuum. 7-Bromo-5-formyl-2,3-dimethoxy-quinoxaline is obtained in the form of beige crystals having a melting point of 179-182° C.